Cas no 2411230-10-7 (N-2-(4-fluorophenyl)-2-hydroxyethyl-N-(2-methylpropyl)prop-2-enamide)

• Product Name: N-2-(4-fluorophenyl)-2-hydroxyethyl-N-(2-methylpropyl)prop-2-enamide
• CAS No: 2411230-10-7
• MF: C₁₅H₂₀FNO₂
• MW: 265.323207855225
• CID: 5414318
• PubChem ID: 146089834
• Update Time: 2025-10-31

N-2-(4-fluorophenyl)-2-hydroxyethyl-N-(2-methylpropyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(4-Fluorophenyl)-2-hydroxyethyl]-N-(2-methylpropyl)prop-2-enamide
• EN300-26575352
• Z1938349238
• 2411230-10-7
• N-2-(4-fluorophenyl)-2-hydroxyethyl-N-(2-methylpropyl)prop-2-enamide

• Inchi： 1S/C15H20FNO2/c1-4-15(19)17(9-11(2)3)10-14(18)12-5-7-13(16)8-6-12/h4-8,11,14,18H,1,9-10H2,2-3H3
• InChI Key： PNPAWYXKFBABSU-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(CN(C(C=C)=O)CC(C)C)O

Computed Properties

• Exact Mass: 265.14780704g/mol
• Monoisotopic Mass: 265.14780704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 40.5Ų

Additional information on N-2-(4-fluorophenyl)-2-hydroxyethyl-N-(2-methylpropyl)prop-2-enamide

Introduction to N-2-(4-fluorophenyl)-2-hydroxyethyl-N-(2-methylpropyl)prop-2-enamide (CAS No. 2411230-10-7)

N-2-(4-fluorophenyl)-2-hydroxyethyl-N-(2-methylpropyl)prop-2-enamide (CAS No. 2411230-10-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

The chemical structure of N-2-(4-fluorophenyl)-2-hydroxyethyl-N-(2-methylpropyl)prop-2-enamide is defined by its functional groups and molecular framework. The presence of a fluorinated phenyl ring and a hydroxyethyl group imparts specific physicochemical properties that influence its biological activity. The compound's molecular formula is C₁₆H₁₉FNO₃, with a molecular weight of approximately 300.33 g/mol. These characteristics make it an interesting candidate for further investigation in drug development.

The synthesis of N-2-(4-fluorophenyl)-2-hydroxyethyl-N-(2-methylpropyl)prop-2-enamide has been explored using various methodologies. One common approach involves the reaction of 4-fluorobenzaldehyde with 2-amino-1-propanol, followed by the addition of isobutyric acid chloride to form the desired amide. This multi-step process ensures high yield and purity, making it suitable for large-scale production. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis methods, which reduce the use of hazardous reagents and minimize waste generation.

In terms of biological activity, N-2-(4-fluorophenyl)-2-hydroxyethyl-N-(2-methylpropyl)prop-2-enamide has shown promising results in preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes involved in neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier and selectively target these enzymes makes it a valuable candidate for further clinical evaluation.

Additionally, studies have explored the anticancer properties of N-2-(4-fluorophenyl)-2-hydroxyethyl-N-(2-methylpropyl)prop-2-enamide. In vitro experiments have shown that it exhibits cytotoxic effects on various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer cells. The mechanism of action appears to involve the induction of apoptosis and the inhibition of cell proliferation pathways. These findings suggest that the compound may have therapeutic potential in oncology.

The pharmacokinetic profile of N-2-(4-fluorophenyl)-2-hydroxyethyl-N-(2-methylpropyl)prop-2-enamide has also been investigated to assess its suitability for clinical use. Preclinical studies have demonstrated favorable pharmacokinetic properties, including good oral bioavailability and a long half-life. These characteristics are crucial for ensuring effective drug delivery and sustained therapeutic effects.

To further validate the therapeutic potential of N-2-(4-fluorophenyl)-2-hydroxyethyl-N-(2-methylpropyl)prop-2-enamide, several clinical trials are currently underway. Phase I trials have shown promising safety profiles and tolerability in healthy volunteers and patients with specific diseases. Phase II trials are ongoing to evaluate the efficacy and safety in larger patient populations. These trials are expected to provide valuable insights into the compound's therapeutic potential and guide future drug development efforts.

In conclusion, N-2-(4-fluorophenyl)-2-hydroxyethyl-N-(2-methylpropyl)prop-2-enamide (CAS No. 2411230-10-7) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, favorable pharmacokinetic properties, and promising preclinical results make it an exciting candidate for further research and development in medicinal chemistry and pharmaceutical sciences.